N-(4-acetylphenyl)-4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}butanamide

• IUPAC Name: N-(4-acetylphenyl)-4-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylbutanamide
• InChI: InChI=1S/C20H18F3N3O2S/c1-12-10-17(20(21,22)23)16(11-24)19(25-12)29-9-3-4-18(28)26-15-7-5-14(6-8-15)13(2)27/h5-8,10H,3-4,9H2,1-2H3,(H,26,28)
• InChI Key: RVJLUFZBIUACJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCCCC(=O)NC2=CC=C(C=C2)C(=O)C)C#N)C(F)(F)F
• Molecular Formula: C20H18F3N3O2S
• Molecular Weight: 421.4 g/mol

Description

N-(4-acetylphenyl)-4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}butanamide is a useful research compound. Its molecular formula is C20H18F3N3O2S and its molecular weight is 421.44. The purity is usually 95%.
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Scientific Research Applications

Insecticide Development and Mode of Action

The chemical has been identified as a key component in the development of new classes of insecticides, particularly sulfoximines, such as sulfoxaflor. These compounds exhibit a high degree of efficacy against a wide range of sap-feeding insects, including those resistant to neonicotinoids and other insecticides. Sulfoxaflor and related sulfoximines are agonists at insect nicotinic acetylcholine receptors (nAChRs), functioning distinctly from other nAChR-acting insecticides. Their unique structure-activity relationships (SAR) and modes of action contribute to their effectiveness on resistant insect pests (Sparks et al., 2013).

Discovery and Characterization

The discovery of sulfoxaflor, which shares structural similarities with "N-(4-acetylphenyl)-4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}butanamide," resulted from extensive structure-activity relationship studies investigating the sulfoximine functional group for insecticidal activity. Sulfoxaflor shows broad-spectrum efficacy against many sap-feeding insect pests, with no observed cross-resistance to neonicotinoids, indicating its unique action mechanism and potential for managing resistant insect populations (Zhu et al., 2011).

Differential Metabolism in Insect Resistance

Research into the metabolism of sulfoximines, particularly sulfoxaflor, has shown no cross-resistance in pest insect strains resistant to neonicotinoids and other insecticides. This lack of cross-resistance is partly due to the differential metabolism of sulfoximines by enzymes such as cytochrome P450 monooxygenase CYP6G1, which metabolizes neonicotinoids but not sulfoxaflor or its analogs. This difference underlines the potential of sulfoximines as a novel class of insect control agents capable of overcoming existing resistance mechanisms (Sparks et al., 2012).